Cas no 2138274-19-6 (4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride)

• Product Name: 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride
• CAS No: 2138274-19-6
• CID: 4641042
• Update Time: 2025-06-26

4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride

Additional information on 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride

4-Amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic Acid Hydrochloride (CAS No. 2138274-19-6): A Comprehensive Overview

4-Amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride (CAS No. 2138274-19-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-Amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride is a derivative of butanoic acid with a substituted 2,3-dihydrobenzofuran moiety and an amino group. The compound's molecular formula is C₁₃H₁₇NO₃·HCl, and it has a molecular weight of approximately 267.74 g/mol. The presence of the benzofuran ring and the amino group imparts specific chemical properties to the molecule, such as solubility in polar solvents and reactivity in various chemical reactions.

The compound exhibits good stability under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its physical properties, including melting point and solubility, are crucial for its use in various applications, such as drug formulation and analytical methods.

Synthesis Methods

The synthesis of 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride has been explored through several approaches, each with its own advantages and limitations. One common method involves the reaction of 5-bromomethyl-2,3-dihydrobenzofuran with an appropriate amine followed by carboxylation to form the final product. Another approach involves the use of transition metal-catalyzed coupling reactions to construct the benzofuran ring and subsequent functional group modifications.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of this compound. For example, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method using palladium catalysis, which significantly reduced reaction time and improved yield.

Biological Activities

4-Amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride has shown promising biological activities that make it a valuable candidate for pharmaceutical development. One of its key activities is its ability to modulate specific receptors in the central nervous system (CNS). Research has demonstrated that the compound can act as an agonist or antagonist at certain G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as anxiety, depression, and pain.

In addition to its CNS activities, 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride has also been investigated for its potential anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Therapeutic Applications

The therapeutic potential of 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated that the compound can effectively reduce symptoms in animal models of anxiety and depression without significant side effects. These results have paved the way for further clinical evaluation.

In a Phase I clinical trial conducted by a leading pharmaceutical company, 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride was found to be well-tolerated by healthy volunteers at various dose levels. The trial also provided preliminary evidence of its efficacy in reducing anxiety symptoms. Based on these promising results, larger-scale clinical trials are currently underway to further assess its safety and efficacy.

Current Research Trends

The ongoing research on 4-amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to improve bioavailability and reduce potential side effects. Researchers are exploring various prodrug strategies and formulation techniques to achieve this goal.

Another area of active research is the investigation of novel delivery systems for targeted drug delivery. Nanoparticle-based delivery systems have shown promise in enhancing the therapeutic efficacy of the compound while minimizing systemic exposure. These systems can be designed to release the drug at specific sites within the body, such as inflamed tissues or tumor sites.

Conclusion

4-Amino-3-(2,3-dihydro-1-benzofuran-5-yl)butanoic acid hydrochloride (CAS No. 2138274-19-6) is a promising compound with diverse biological activities that make it a valuable candidate for pharmaceutical development. Its unique chemical structure and favorable biological properties have led to significant interest from researchers and pharmaceutical companies alike. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for future advancements in drug discovery and development.